3-Hydroxybenzyl Alcohol
3-Hydroxybenzyl Alcohol
3-hydroxybenzyl alcohol is a hydroxybenzyl alcohol that is phenol substituted at position C-3 by a hydroxymethyl group. It has a role as a metabolite. It is a member of phenols and a hydroxybenzyl alcohol.
3-Hydroxybenzyl alcohol, also known as 3-hydroxybenzenemethanol or 3-methylol phenol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. 3-Hydroxybenzyl alcohol is soluble (in water) and a very weakly acidic compound (based on its pKa).
3-Hydroxybenzyl alcohol, also known as 3-hydroxybenzenemethanol or 3-methylol phenol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. 3-Hydroxybenzyl alcohol is soluble (in water) and a very weakly acidic compound (based on its pKa).
Brand Name:
Vulcanchem
CAS No.:
620-24-6
VCID:
VC0046686
InChI:
InChI=1S/C7H8O2/c8-5-6-2-1-3-7(9)4-6/h1-4,8-9H,5H2
SMILES:
C1=CC(=CC(=C1)O)CO
Molecular Formula:
C7H8O2
Molecular Weight:
124.14 g/mol
3-Hydroxybenzyl Alcohol
CAS No.: 620-24-6
Reference Standards
VCID: VC0046686
Molecular Formula: C7H8O2
Molecular Weight: 124.14 g/mol
| CAS No. | 620-24-6 |
|---|---|
| Product Name | 3-Hydroxybenzyl Alcohol |
| Molecular Formula | C7H8O2 |
| Molecular Weight | 124.14 g/mol |
| IUPAC Name | 3-(hydroxymethyl)phenol |
| Standard InChI | InChI=1S/C7H8O2/c8-5-6-2-1-3-7(9)4-6/h1-4,8-9H,5H2 |
| Standard InChIKey | OKVJCVWFVRATSG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)O)CO |
| Canonical SMILES | C1=CC(=CC(=C1)O)CO |
| Melting Point | 73.0 °C |
| Physical Description | Solid |
| Description | 3-hydroxybenzyl alcohol is a hydroxybenzyl alcohol that is phenol substituted at position C-3 by a hydroxymethyl group. It has a role as a metabolite. It is a member of phenols and a hydroxybenzyl alcohol. 3-Hydroxybenzyl alcohol, also known as 3-hydroxybenzenemethanol or 3-methylol phenol, belongs to the class of organic compounds known as benzyl alcohols. These are organic compounds containing the phenylmethanol substructure. 3-Hydroxybenzyl alcohol is soluble (in water) and a very weakly acidic compound (based on its pKa). |
| Solubility | 0.54 M |
| Synonyms | 3-hydroxybenzyl alcohol 3-methylol phenol m-hydroxybenzyl alcohol meta-hydroxybenzyl alcohol |
| PubChem Compound | 102 |
| Last Modified | Nov 11 2021 |
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